7-(4-methoxyphenyl)-3-methyl-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-2H-[1,2]oxazolo[5,4-b]quinolin-5-one

• Molecular Formula: C27H28N2O6
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 7-(4-methoxyphenyl)-3-methyl-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-2H-[1,2]oxazolo[5,4-b]quinolin-5-one
• InChI: InChI=1S/C27H28N2O6/c1-14-22-23(18-10-11-21(32-3)26(34-5)25(18)33-4)24-19(28-27(22)35-29-14)12-16(13-20(24)30)15-6-8-17(31-2)9-7-15/h6-11,16,23,29H,12-13H2,1-5H3
• InChI Key: PKKDCAQRVHRDSD-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C2C(C3=C(CC(CC3=O)C4=CC=C(C=C4)OC)N=C2ON1)C5=C(C(=C(C=C5)OC)OC)OC

Description

7-(4-methoxyphenyl)-3-methyl-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-2H-[1,2]oxazolo[5,4-b]quinolin-5-one is a chemical compound that has been the focus of scientific research in recent years. This compound has shown promising results in various research studies, particularly in the field of medicinal chemistry and drug development. In

Mechanism of Action

The mechanism of action of 7-(4-methoxyphenyl)-3-methyl-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-2H-[1,2]oxazolo[5,4-b]quinolin-5-one is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various cellular pathways, including the inhibition of DNA synthesis, cell cycle arrest, and induction of apoptosis.
Biochemical and Physiological Effects:
7-(4-methoxyphenyl)-3-methyl-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-2H-[1,2]oxazolo[5,4-b]quinolin-5-one has been shown to exhibit several biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of various bacterial and fungal strains, and exhibit neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-(4-methoxyphenyl)-3-methyl-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-2H-[1,2]oxazolo[5,4-b]quinolin-5-one in lab experiments is its wide range of pharmacological activities. This compound has been shown to exhibit multiple pharmacological effects, making it a versatile tool for research. However, one limitation of using this compound is its limited solubility in water, which can make it challenging to use in certain experimental settings.

Future Directions

There are several future directions for research on 7-(4-methoxyphenyl)-3-methyl-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-2H-[1,2]oxazolo[5,4-b]quinolin-5-one. One potential direction is to investigate its potential use in combination therapy with other drugs to enhance its therapeutic efficacy. Another direction is to explore its potential use in the treatment of other diseases, such as viral infections and autoimmune disorders. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets.
Conclusion:
In conclusion, 7-(4-methoxyphenyl)-3-methyl-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-2H-[1,2]oxazolo[5,4-b]quinolin-5-one is a chemical compound that has shown promising results in various scientific research studies. Its wide range of pharmacological activities makes it a versatile tool for research, particularly in the field of medicinal chemistry and drug development. Further studies are needed to fully understand its mechanism of action and to identify its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis method of 7-(4-methoxyphenyl)-3-methyl-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-2H-[1,2]oxazolo[5,4-b]quinolin-5-one involves the reaction of 4-methoxyaniline, 2,3,4-trimethoxybenzaldehyde, and malononitrile in the presence of a catalyst. The reaction proceeds through a multicomponent reaction and involves several steps, including the formation of an imine intermediate, followed by cyclization, and finally, the formation of the desired product.

Scientific Research Applications

7-(4-methoxyphenyl)-3-methyl-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-2H-[1,2]oxazolo[5,4-b]quinolin-5-one has been extensively studied for its potential applications in medicinal chemistry and drug development. It has been shown to exhibit a wide range of pharmacological activities, including anticancer, antifungal, and antibacterial properties. This compound has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.